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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321

Application Notes and Protocols for 2-Tert-butyl-
4-methyl-6-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data, including established dosages, concentrations for in vitro and in vivo
studies, and specific signaling pathways for 2-Tert-butyl-4-methyl-6-nitrophenol, is limited in
publicly available scientific literature. The information presented herein is extrapolated from
studies on structurally related compounds, such as other substituted nitrophenols and tert-
butylated phenols. Researchers should use the following notes and protocols as a starting
point and conduct thorough dose-response and toxicity studies to determine the optimal and
safe concentrations for their specific experimental models.
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Property Value

IUPAC Name 2-tert-butyl-4-methyl-6-nitrophenol
CAS Number 70444-48-3[1]

Molecular Formula C11H1sNO3[1]

Molecular Weight 209.24 g/mol

Appearance Likely a crystalline solid

Expected to be soluble in organic solvents like
Solubility DMSO, ethanol, and methanol. Aqueous

solubility is likely low.

Overview and Potential Applications

2-Tert-butyl-4-methyl-6-nitrophenol belongs to the class of substituted nitrophenols.
Compounds in this class are known for a variety of biological activities. Based on the activities
of related molecules, potential areas of investigation for this compound include:

o Uncoupler of Oxidative Phosphorylation: Nitrophenols are classic uncouplers of ATP
synthesis. This property can be explored in studies related to metabolism, thermogenesis,
and as a potential mechanism for antimicrobial or cytotoxic effects.

¢ Antioxidant and Anti-inflammatory Activity: Phenolic compounds, particularly those with bulky
tert-butyl groups, are known to be potent radical scavengers. The anti-inflammatory
properties of similar compounds have been investigated and may be relevant for this
molecule[2].

» Antimicrobial and Antifungal Activity: Various substituted phenols exhibit antimicrobial and
antifungal properties, suggesting this compound could be investigated for similar
applications.

 Intermediate in Chemical Synthesis: This compound can serve as a precursor for the
synthesis of other molecules, such as dyes and pigments[3].

Quantitative Data from Related Compounds

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/l498483
https://www.sigmaaldrich.com/US/en/product/aldrich/l498483
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25792646/
https://patents.google.com/patent/CN102267916A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following tables summarize dosage and concentration data from studies on structurally

similar compounds. This information may serve as a preliminary guide for designing

experiments with 2-Tert-butyl-4-methyl-6-nitrophenol, but requires validation.

Table 1: In Vivo Toxicity Data for Related Substituted Phenols

Compound Species Route LDso NOAEL Reference
2,6-Di-tert-
--INVALID-
butyl-4- Rat Oral 250 mg/kg -
LINK--
nitrophenol
2,2'-
methylenebis
(4-methyl-6-  Rat (Male) Diet 5 g/k 127 INVALID-
-methyl-6- at (Male ietar >
Y Y I mg/kg/day LINK--
tert-
butylphenol)
2,2'-
methylenebis
(4-methyl-6-  Rat (Female)  Diet 5 glk 151 INVALID-
-methyl-6- at (Female ietar >
Y Y g mg/kg/day LINK--
tert-
butylphenol)
Table 2: In Vitro Cytotoxicity Data for Related Substituted Phenols
Compound Cell Line Assay CCso Reference
] Dependent on
Various 2- or 2,6- ]
. o radical
di-tert- HSG, HGF Cytotoxicity ) --INVALID-LINK--
scavenging
butylphenols o
activity

Experimental Protocols

The following are generalized protocols based on the expected activities of 2-Tert-butyl-4-

methyl-6-nitrophenol. It is critical to optimize these protocols for your specific cell lines or

animal models.
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In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a starting point for determining the cytotoxic effects of 2-Tert-butyl-4-methyl-6-
nitrophenol on a chosen cell line.

Materials:

o 2-Tert-butyl-4-methyl-6-nitrophenol

¢ Dimethyl sulfoxide (DMSO, sterile)

o Mammalian cell line of interest (e.g., HelLa, A549, HepG2)
o Complete cell culture medium (e.g., DMEM with 10% FBS)
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization buffer (e.g., 10% SDS in 0.01 M HCI)
o Phosphate-buffered saline (PBS)
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of
complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO:z incubator.

e Compound Preparation: Prepare a 10 mM stock solution of 2-Tert-butyl-4-methyl-6-
nitrophenol in DMSO. Prepare serial dilutions in complete medium to achieve final
concentrations ranging from (for example) 0.1 uM to 100 uM. Ensure the final DMSO
concentration in all wells is < 0.5%.

o Cell Treatment: After 24 hours, remove the medium from the wells and add 100 pL of the
prepared compound dilutions. Include wells with medium and DMSO only as a vehicle
control. Incubate for 24, 48, or 72 hours.
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o MTT Addition: After the incubation period, add 10 pL of MTT solution to each well and
incubate for 4 hours at 37°C.

» Solubilization: Add 100 pL of solubilization buffer to each well and mix thoroughly to dissolve
the formazan crystals. Incubate overnight at 37°C.

» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a
dose-response curve and determine the CCso value.

In Vitro Anti-inflammatory Assay (LPS-stimulated RAW
264.7 cells)

This protocol can be used to assess the anti-inflammatory potential of the compound by
measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
macrophages.

Materials:

 RAW 264.7 murine macrophage cell line

2-Tert-butyl-4-methyl-6-nitrophenol

Lipopolysaccharide (LPS) from E. coli

Complete cell culture medium

Griess Reagent System

96-well cell culture plates

Procedure:

o Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10* cells/well and
allow them to adhere overnight.
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o Compound Pre-treatment: Treat the cells with various concentrations of 2-Tert-butyl-4-
methyl-6-nitrophenol (e.g., 1, 5, 10, 25 uM) for 1 hour.

e LPS Stimulation: Stimulate the cells with LPS (1 pg/mL) for 24 hours. Include a negative
control (no LPS) and a positive control (LPS only).

 Nitrite Measurement: After 24 hours, collect 50 pL of the cell culture supernatant. Measure
the nitrite concentration using the Griess Reagent System according to the manufacturer's
instructions.

o Data Analysis: Compare the nitrite levels in the treated groups to the LPS-only control to
determine the inhibitory effect of the compound on NO production. Perform a cell viability
assay (e.g., MTT) in parallel to ensure the observed effects are not due to cytotoxicity.

Visualizations
Potential Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Nitrophenols can act as protonophores, dissipating the proton gradient across the inner
mitochondrial membrane that is essential for ATP synthesis.
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Caption: Proposed mechanism of mitochondrial uncoupling by 2-Tert-butyl-4-methyl-6-
nitrophenol.
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Experimental Workflow: In Vitro Anti-inflammatory
Screening

A logical workflow for assessing the anti-inflammatory properties of the compound.

Prepare 2-Tert-butyl-4-methyl-6-nitrophenol Stock Solution Seed RAW 264.7 Macrophages

Gre-treat cells with Compouna

Stimulate with LPS

Incubate for 24 hours

Measure Nitric Oxide (Griess Assay) Assess Cell Viability (MTT Assay)

Analyze Data and Determine ICso

Click to download full resolution via product page

Caption: Workflow for evaluating the anti-inflammatory effects of the test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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